N-(4-methoxyphenethyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-3-oxo-5-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C27H28N4O4/c1-34-21-11-9-19(10-12-21)13-14-28-26(32)23-17-30(16-22-8-5-15-35-22)18-24-25(23)29-31(27(24)33)20-6-3-2-4-7-20/h2-4,6-7,9-12,17-18,22H,5,8,13-16H2,1H3,(H,28,32)
• InChI Key: NOHVDYIREUXPHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC5CCCO5
• Molecular Formula: C27H28N4O4
• Molecular Weight: 472.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazolo[4,3-c]pyridine ring, a tetrahydrofuran ring, a carboxamide group, and a methoxyphenethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. Techniques like nuclear magnetic resonance (NMR) and X-ray crystallography can be used to determine the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. For example, the carboxamide group might be hydrolyzed under acidic or basic conditions, and the double bonds in the pyrazolo[4,3-c]pyridine ring might undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxamide might make it more soluble in polar solvents.

Scientific Research Applications

Synthesis of Other Compounds

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Pharmaceutical Applications

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Agrochemical Applications

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Biomass Fuel Additive

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Green Solvent

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Chemical Intermediate

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied further for its biological activity, or modifications could be made to its structure to enhance its properties.